BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of Tert-Butanesulfinamide?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tert-Butanesulfinamide

Cat. No.: B031220

Tert-Butanesulfinamide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butanesulfinamide, a chiral organosulfur compound, has emerged as an indispensable
tool in modern asymmetric synthesis, particularly in the stereoselective preparation of chiral
amines.[1][2] Its utility stems from its role as a versatile chiral auxiliary, enabling the efficient
and highly diastereoselective synthesis of a wide array of amine-containing molecules, which
are pivotal structural motifs in numerous pharmaceuticals and biologically active compounds.[3]
[4] This technical guide provides an in-depth overview of the physical and chemical properties
of tert-butanesulfinamide, detailed experimental protocols for its synthesis and application,
and a summary of its critical role in synthetic organic chemistry.

Physical Properties

Tert-butanesulfinamide is a white to off-white crystalline solid at room temperature.[1] It is
commercially available in both enantiomeric forms, (R)-(+)-tert-butanesulfinamide and (S)-(-)-
tert-butanesulfinamide. The physical properties are summarized in the table below.
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Property Value References
Molecular Formula CsH11NOS [51[6]
Molar Mass 121.20 g/mol [1][6]
Appearance White to off-white crystalline o

solid
Melting Point 97-101 °C (racemic) [51[7]
102-105 °C [1]
103-104 °C [5]

103-107 °C ((R)-enantiomer)

[8]

106 °C ((S)-enantiomer)

[5]

Boiling Point

220.0 £ 23.0 °C (Predicted)

[5107]

Solubility

Soluble in methanol,
chloroform, tetrahydrofuran,
dichloromethane, dimethyl
sulfoxide, and most organic

solvents.

[5](8]

pKa

10.11 + 0.50 (Predicted)

[5]

Specific Rotation

(S)-enantiomer: -2.0 to -6.0
deg (c=1, CHCIs)

(R)-enantiomer: +4° (c=1,
CHCIs)

[8]

Spectroscopic Data

The structural characterization of tert-butanesulfinamide is well-documented through various
spectroscopic techniques.
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Technique Data Reference

51.19 (9H, s, C(CHs)3), 3.96
1H NMR (300 MHz, CDCls) (2H, b NH:) [5]
, Drs, 2

13C NMR (75 MHz, CDCls) 022.1,55.2 [5]

13C NMR (100 MHz) 522.1,55.3 [9]

3231, 2959, 2928, 2869, 1677,
IR (Vmax/cm~?) 1570, 1475, 1364, 1193, 1030,  [5]
893

m/z 139 (M*+1, 800%), 122
Mass Spectrometry (Cl+) [5]
(M*+1, 100%)

Chemical Properties and Applications

Tert-butanesulfinamide is a cornerstone in asymmetric synthesis, primarily utilized as a chiral
ammonia equivalent. Its chemical properties are central to its widespread application in the
pharmaceutical and fine chemical industries.

Key Chemical Properties:

o Chiral Auxiliary: Both enantiomers are readily available and serve as powerful chiral
auxiliaries, directing the stereochemical outcome of reactions.[1][2]

o Formation of N-tert-Butanesulfinyl Imines: It readily condenses with a wide range of
aldehydes and ketones under mild conditions to form stable N-tert-butanesulfinyl aldimines
and ketimines.[1][4] These imines are more resistant to hydrolysis than typical imines but are
highly reactive towards nucleophiles.[1]

» Diastereoselective Nucleophilic Additions: The tert-butanesulfinyl group effectively directs the
diastereoselective addition of various nucleophiles (e.g., Grignard reagents, organolithium
compounds, enolates) to the imine carbon.[1][10]

e Protecting Group: The tert-butanesulfinyl group also functions as a versatile protecting group
for amines that is stable under basic conditions and can be readily cleaved under mild acidic
conditions.[1][11]
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Applications in Drug Development:

The methodologies based on tert-butanesulfinamide have been instrumental in the synthesis
of numerous biologically active molecules and drug candidates.[3] For instance, it has been
employed in the asymmetric synthesis of cetirizine, where the chiral product exhibits higher
potency than the racemic mixture.[1] Its application extends to the synthesis of various
nitrogen-containing heterocycles, which are common scaffolds in pharmaceuticals.[2][12]

Experimental Protocols
Synthesis of Racemic tert-Butanesulfinamide

This protocol describes a general laboratory-scale synthesis.

Materials:

tert-Butyl sulfinic acid

Thionyl chloride

Dichloromethane (DCM)

Aqueous ammonia (38%)

Saturated NaCl solution

Magnesium sulfate (MgSOa)
Procedure:

e To a solution of tert-butyl sulfinic acid at -40 °C under a nitrogen atmosphere, add thionyl
chloride (5 equivalents).[5][7]

o Slowly warm the solution to room temperature and stir for 2 hours.[5][7]

» Concentrate the reaction mixture under high vacuum to obtain crude tert-butyl sulfinyl
chloride as a brown oil.[5][7]
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e Slowly add the DCM solution of tert-butylsulfinyl chloride to aqueous ammonia (2.4
equivalents) and stir for 1 hour at room temperature.[5][7]

» Separate the aqueous layer and wash it with a saturated NaCl solution.[5][7]
» Extract the aqueous layer with DCM (4 times).[5][7]

o Combine the organic phases, dry over MgSQOa4, and concentrate under reduced pressure to
yield tert-butylsulfinamide as a white solid.[5]

The product can be further purified by recrystallization from hexane.[5]

Asymmetric Synthesis of a Chiral Amine using (R)-tert-
Butanesulfinamide

This protocol outlines the general three-step sequence for the asymmetric synthesis of amines.

[3]
Step 1: Condensation to form N-tert-Butanesulfinyl Imine

o Reactants: (R)-tert-butanesulfinamide and a carbonyl compound (aldehyde or ketone).

o Conditions: The condensation is typically carried out in the presence of a dehydrating agent
such as titanium(lV) ethoxide (Ti(OEt)4) or copper(ll) sulfate (CuSQOa) in a suitable solvent
like THF or DCM.[13]

Step 2: Diastereoselective Nucleophilic Addition
o Reactant: The N-tert-butanesulfinyl imine formed in Step 1.

» Nucleophile: A Grignard reagent (R-MgX), organolithium reagent (R-Li), or other suitable
nucleophile.

o Conditions: The reaction is typically performed at low temperatures (e.g., -78 °C to -48 °C) in
an anhydrous ethereal solvent like THF or diethyl ether. The tert-butanesulfinyl group directs
the nucleophile to attack one face of the C=N double bond, leading to a high diastereomeric
excess.[4]
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Step 3: Cleavage of the tert-Butanesulfinyl Group
» Reactant: The N-tert-butanesulfinyl amine adduct from Step 2.
e Reagent: Hydrochloric acid (HCI) in a protic solvent such as methanol or ethanol.

o Conditions: The reaction is typically carried out at room temperature. The mild acidic
conditions selectively cleave the N-S bond, affording the chiral primary or secondary amine
hydrochloride salt in high yield.[1][4]
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Caption: Asymmetric synthesis of chiral amines using tert-butanesulfinamide.
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Synthesis of tert-Butanesulfinamide
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Caption: Enantioselective synthesis of tert-butanesulfinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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